1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(3-fluorophenyl)azetidine-3-carboxamide

• IUPAC Name: N-(3-fluorophenyl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]azetidine-3-carboxamide
• InChI: InChI=1S/C16H14FN7O/c17-12-2-1-3-13(4-12)22-16(25)11-6-23(7-11)14-5-15(20-9-19-14)24-10-18-8-21-24/h1-5,8-11H,6-7H2,(H,22,25)
• InChI Key: UNOOUVLKHCNPHL-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=NC(=C2)N3C=NC=N3)C(=O)NC4=CC(=CC=C4)F
• Molecular Formula: C16H14FN7O
• Molecular Weight: 339.33 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Scientific Research Applications

Synthesis and Biological Evaluation

• Anticancer and Anti-5-lipoxygenase Agents : Novel series of pyrazolopyrimidines derivatives were synthesized and evaluated for their cytotoxic and 5-lipoxygenase inhibition activities, showing potential as anticancer agents (Rahmouni et al., 2016).

• Supramolecular Assemblies : Pyrimidine derivatives have been investigated as ligands for co-crystallization with crown ethers, leading to the formation of 2D and 3D networks through extensive hydrogen bonding, indicating potential applications in the development of new materials and molecular recognition systems (Fonari et al., 2004).

• Antimicrobial and Antitubercular Activities : Pyrimidine-azitidinone analogues were synthesized and showed in vitro antimicrobial activity against bacterial and fungal strains, as well as antitubercular activity against Mycobacterium tuberculosis, suggesting potential use in the development of new antibacterial and antitubercular drugs (Chandrashekaraiah et al., 2014).

Antiviral and Antitumor Activities

• Antiviral and Antitumor : Several pyrazolo[3,4-d]pyrimidine ribonucleosides were synthesized and tested for their biological activity, with some compounds showing significant activity against measles in vitro and moderate antitumor activity, indicating potential applications in antiviral and cancer therapy (Petrie et al., 1985).

Antibacterial Agents

• Antibacterial Agents : Research on 7-azetidinylquinolones demonstrated the importance of stereochemistry in enhancing antibacterial activity, suggesting the potential for developing new antibacterial drugs with optimized efficacy (Frigola et al., 1995).

Electron Transporting Materials

• Electron Transporting Materials : New pyrimidine-containing compounds were synthesized, displaying favorable electronic affinity and triplet energy levels, which were used in blue phosphorescent organic light-emitting devices, showing the potential for applications in electronic and optoelectronic devices (Yin et al., 2016).

Safety And Hazards

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Future Directions

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